3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C17H12Cl2INOS/c1-2-9-7-11(20)4-6-13(9)21-17(22)16-15(19)12-5-3-10(18)8-14(12)23-16/h3-8H,2H2,1H3,(H,21,22)
• InChI Key: FOXSBLKQCSAFHF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)I)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl
• Molecular Formula: C17H12Cl2INOS
• Molecular Weight: 476.2 g/mol

Description

3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was first synthesized in the 1990s by GlaxoSmithKline (GSK) as a potential treatment for metabolic and cardiovascular diseases. However, due to its ability to enhance athletic performance, it has been banned by the World Anti-Doping Agency (WADA) since 2009.

Mechanism of Action

3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide exerts its effects by activating PPARδ, a nuclear receptor that plays a crucial role in regulating metabolism, inflammation, and energy homeostasis. Activation of PPARδ leads to the upregulation of genes involved in fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, resulting in improved metabolic function. It also inhibits the expression of genes involved in inflammation and cell proliferation, leading to reduced inflammation and anti-tumor effects.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including increased fatty acid oxidation, improved glucose uptake, increased endurance, reduced inflammation, and anti-tumor effects. It has also been found to increase the expression of genes involved in mitochondrial biogenesis, resulting in increased energy production and improved metabolic function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide in lab experiments is its ability to activate PPARδ, which plays a crucial role in regulating metabolism and energy homeostasis. It also has anti-inflammatory and anti-tumor effects, making it a potential therapeutic agent for various diseases. However, one of the limitations of using this compound is its potential to enhance athletic performance, which may confound the results of some experiments.

Future Directions

There are several potential future directions for the research on 3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide, including its use as a therapeutic agent for metabolic disorders, cardiovascular diseases, and cancer. It may also be used in combination with other drugs to enhance their therapeutic effects. In addition, further studies are needed to understand the long-term effects of this compound on metabolism, energy homeostasis, and overall health.

Scientific Research Applications

3,6-dichloro-N-(2-ethyl-4-iodophenyl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including metabolic disorders, cardiovascular diseases, and cancer. It has been shown to improve glucose and lipid metabolism, increase insulin sensitivity, reduce inflammation, and promote mitochondrial biogenesis. In addition, it has been found to have anti-tumor effects in several cancer cell lines.